Cas no 101039-96-7 (2,4(1H,3H)-Pyrimidinedione,1-(3-azido-2,3-dideoxy-b-D-threo-pentofuranosyl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-(3-azido-2,3-dideoxy-b-D-threo-pentofuranosyl)-
• CAS No: 101039-96-7
• MF: C₉H₁₁N₅O₄
• MW: 253.214740991592
• CID: 144393
• PubChem ID: 452029
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-(3-azido-2,3-dideoxy-b-D-threo-pentofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-(3-azido-2,3-dideoxy-b-D-threo-pentofuranosyl)-
• 1-[(2R,4R,5S)-4-azido-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• 1-(3-Azido-2,3-dideoxy-.beta.-D-threo-pentofuranosyl)uracil
• 1-(3-Azido-2,3-dideoxy-beta-D-threo-pentofuranosyl)uracil
• 2,4(1H,3H)-Pyrimidinedione, 1-(3-azido-2,3-dideoxy-.beta.-D-threo-pentofuranosyl)-
• 2,4(1H,3H)-Pyrimidinedione, 1-(3-azido-2,3-dideoxy-beta-D-threo-pentofuranosyl)-
• 1-(3-AZIDO-2,3-DIDEOXY-.BETA.-D-THREO-PENTOFURANOSYL)-2,4(1H,3H)-PYRIMIDINEDIONE
• 101039-96-7
• CHEMBL48012
• NCGC00247013-01
• W-203917
• 1-[(2R,4R,5S)-4-azido-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione
• 1-((2R,4R,5S)-4-azido-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
• 3'-AZIDO-2',3'-DIDEOXYURIDINE
• 3 inverted exclamation marka-Azido-2 inverted exclamation marka,3 inverted exclamation marka-dideoxyuridine
• F86371
• 3'-AZIDO-2',3'-DIDEOXY-1-.BETA.-D-THREO-PENTOFURANOSYLURACIL
• NSC 380882
• 965U3315F5
• AZU(up)
• HMS2234N04
• SMR000058875
• SCHEMBL15233083
• DTXSID30143696
• UNII-965U3315F5
• 3'-Epinavuridine
• Opera_ID_108
• AZddU (threo)
• CS-0026724
• 84472-85-5
• MLS000069767
• HY-106850
• DA-69945
• 3'-beta-Azido-2',3'-dideoxyuridine
• AZdU

• Inchi： 1S/C9H11N5O4/c10-13-12-5-3-8(18-6(5)4-15)14-2-1-7(16)11-9(14)17/h1-2,5-6,8,15H,3-4H2,(H,11,16,17)/t5-,6-,8-/m1/s1
• InChI Key： ZSNNBSPEFVIUDS-ATRFCDNQSA-N
• SMILES： O1[C@H](CO)[C@@H](C[C@@H]1N1C=CC(NC1=O)=O)N=[N+]=[N-]

Computed Properties

• Exact Mass: 253.08123
• Monoisotopic Mass: 253.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.3
• Topological Polar Surface Area: 93.2A^2

Experimental Properties

• Melting Point: 161-163ºC
• PSA: 127.63
• LogP: -1.05194